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Compound of Interest

Compound Name:
5-(4-Bromophenyl)isoxazol-3-

amine

CAS No.: 6525-98-0

Cat. No.: B1602353

Get Quote

Executive Summary
This technical guide provides an in-depth analysis of the mass spectrometric behavior of 5-(4-
Bromophenyl)isoxazol-3-amine, a pharmacologically relevant scaffold often utilized in the

development of COX-2 inhibitors and antimicrobial agents. This document details the ionization

characteristics, isotopic signatures, and mechanistic fragmentation pathways of the molecule.

[1][2][3][4][5] It is designed to assist analytical scientists in structural elucidation, metabolite

identification, and impurity profiling.

The core of this analysis rests on the lability of the isoxazole N–O bond and the diagnostic

isotopic pattern of the bromine substituent, which serves as an internal validation standard

during spectral interpretation.

Chemical Identity & Isotopic Signature[2][6][7]
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Before analyzing fragmentation, the analyst must validate the precursor ion using the unique

isotopic abundance of bromine. Unlike chlorine (3:1 ratio), bromine possesses two stable

isotopes,

and

, in an approximate 1:1 ratio (50.69% vs. 49.31%).

Physicochemical Profile[1][2][3][5][6][8][9][10][11][12]
IUPAC Name: 5-(4-Bromophenyl)isoxazol-3-amine

Molecular Formula:

Monoisotopic Mass (

): 237.9742 Da

Molecular Weight (Average): 239.07 g/mol

Precursor Ion Validation (ESI+)
In Electrospray Ionization (positive mode), the molecule forms a protonated pseudomolecular

ion

. The spectrum will exhibit a characteristic "doublet" at the molecular ion cluster.

Isotope
Exact Mass
(Da)

m/z Relative
Abundance

Diagnostic
Utility

237.9742 238.98 100%
Base peak of the

cluster.

239.9721 240.98 ~98%

Confirms

presence of 1 Br

atom.
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Analyst Note: Any deviation from this 1:1 intensity ratio in the parent ion cluster suggests either

interference from a co-eluting isobaric compound or the absence of the bromine moiety.

Experimental Methodology (LC-MS/MS)
To reproduce the fragmentation patterns described below, the following experimental conditions

are recommended. These parameters favor Collision-Induced Dissociation (CID) which is

standard for structural elucidation.

Ionization Source: Electrospray Ionization (ESI), Positive Mode.

Capillary Voltage: 3.5 kV.

Cone Voltage: 30 V (Optimized to prevent in-source fragmentation).

Collision Energy (CE): Stepped energy ramp (15–45 eV) is recommended to observe both

high-mass retention and low-mass characteristic fragments.

Mobile Phase: 0.1% Formic Acid in Water (A) / Acetonitrile (B). Acidic pH aids protonation of

the exocyclic amine.

Mechanistic Fragmentation Pathways[1][4]
The fragmentation of 3-amino-5-arylisoxazoles is governed by the weakness of the N–O bond

within the isoxazole ring. Upon collisional activation, the ring typically undergoes cleavage

followed by rearrangement.

Pathway A: Isoxazole Ring Cleavage (The Primary
Event)
The most energetically favorable pathway involves the homolytic or heterolytic cleavage of the

N–O bond. This is often followed by the loss of neutral small molecules such as carbon
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monoxide (CO) or hydrogen cyanide (HCN).[6]

Ring Opening: The protonated parent ion (m/z 239) undergoes N–O bond fission, forming an

acyclic nitrene or keto-imine intermediate.

Loss of CO (28 Da): A common rearrangement for isoxazoles involves the extrusion of a

carbonyl group, often leading to an azirine-like intermediate.

Transition: m/z 239

m/z 211.

Loss of HCN (27 Da): Alternatively, the ring may eliminate HCN, particularly involving the C3-

amine segment.

Transition: m/z 239

m/z 212.

Pathway B: Formation of the Bromobenzoyl Cation
A highly diagnostic fragment arises from the cleavage of the bond between the isoxazole ring

and the aryl substituent.

Mechanism: The charge localizes on the carbonyl oxygen generated during ring opening, or

directly on the aryl ring stabilized by resonance.

Fragment: 4-Bromobenzoyl cation (

).

m/z: 183 and 185 (retaining the 1:1 Br signature).

Significance: This ion confirms that the bromine is attached to the phenyl ring and that the

phenyl ring is attached to a carbonyl-generating source (the isoxazole C5).

Pathway C: The Bromophenyl Cation
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At higher collision energies (CE > 35 eV), the structure degrades further to the robust

bromophenyl cation.

Fragment:

m/z: 155 and 157.

Significance: This is the "terminal" aromatic fragment. If this peak is observed without the

183/185 peak, the collision energy may be too high for structural characterization.

Visualization of Fragmentation Logic
The following diagram illustrates the hierarchical fragmentation tree, moving from the precursor

ion to the stable daughter ions.

Precursor Ion [M+H]+
m/z 239 / 241

(5-(4-Bromophenyl)isoxazol-3-amine)

Ring-Opened Intermediate
(N-O Cleavage)

N-O Bond Lability

[M+H - NH3]+
m/z 222 / 224

Loss of NH3 (Minor)

[M+H - CO]+
m/z 211 / 213

-CO (28 Da)

[M+H - HCN]+
m/z 212 / 214

-HCN (27 Da)

4-Bromobenzoyl Cation
[Br-Ph-CO]+
m/z 183 / 185

Cleavage of Heterocycle

4-Bromophenyl Cation
[Br-Ph]+

m/z 155 / 157

-CO (High Energy)

Click to download full resolution via product page

Figure 1: Mechanistic fragmentation tree of 5-(4-Bromophenyl)isoxazol-3-amine under ESI-

CID conditions.
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Summary of Diagnostic Ions
The following table consolidates the predicted mass-to-charge ratios. Note that all fragments

containing the bromine atom will appear as doublets.

Fragment Identity
m/z (

)

m/z (

)

Mechanism /
Neutral Loss

Precursor Ion 239 241

Amine Loss 222 224
Loss of

(17 Da)

Ring Contraction A 212 214 Loss of HCN (27 Da)

Ring Contraction B 211 213 Loss of CO (28 Da)

Benzoyl Cation 183 185
Cleavage of isoxazole

core

Phenyl Cation 155 157
Inductive cleavage of

substituent

Interpretation Strategy
Check m/z 239/241: Confirm parent mass and 1:1 isotope ratio.

Look for 183/185: This confirms the 4-bromophenyl ketone substructure, validating the 5-

position substitution.

Look for 155/157: Confirms the bromophenyl group integrity.

Absence of 183/185: If only 155/157 is present, reduce collision energy to preserve the

carbonyl connection for better structural confirmation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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